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Cabergoline-d5 Cabergoline-d5
Brand Name: Vulcanchem
CAS No.: 1426173-20-7
VCID: VC0019798
InChI: InChI=1S/C26H37N5O2/c1-5-11-30-17-19(25(32)31(26(33)27-6-2)13-8-12-29(3)4)14-21-20-9-7-10-22-24(20)18(16-28-22)15-23(21)30/h5,7,9-10,16,19,21,23,28H,1,6,8,11-15,17H2,2-4H3,(H,27,33)/t19-,21?,23-/m1/s1/i1D2,5D,11D2
SMILES: CCNC(=O)N(CCCN(C)C)C(=O)C1CC2C(CC3=CNC4=CC=CC2=C34)N(C1)CC=C
Molecular Formula: C₂₆H₃₂D₅N₅O₂
Molecular Weight: 456.64

Cabergoline-d5

CAS No.: 1426173-20-7

Reference Standards

VCID: VC0019798

Molecular Formula: C₂₆H₃₂D₅N₅O₂

Molecular Weight: 456.64

Cabergoline-d5 - 1426173-20-7

CAS No. 1426173-20-7
Product Name Cabergoline-d5
Molecular Formula C₂₆H₃₂D₅N₅O₂
Molecular Weight 456.64
IUPAC Name (6aR,9R)-N-[3-(dimethylamino)propyl]-N-(ethylcarbamoyl)-7-(1,1,2,3,3-pentadeuterioprop-2-enyl)-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
Standard InChI InChI=1S/C26H37N5O2/c1-5-11-30-17-19(25(32)31(26(33)27-6-2)13-8-12-29(3)4)14-21-20-9-7-10-22-24(20)18(16-28-22)15-23(21)30/h5,7,9-10,16,19,21,23,28H,1,6,8,11-15,17H2,2-4H3,(H,27,33)/t19-,21?,23-/m1/s1/i1D2,5D,11D2
SMILES CCNC(=O)N(CCCN(C)C)C(=O)C1CC2C(CC3=CNC4=CC=CC2=C34)N(C1)CC=C
Synonyms (8β)-N-[3-(Dimethylamino)propyl]-N-[(ethylamino)carbonyl]-6-(2-propen-1-yl)-ergoline-8-carboxamide-d5;FCE-21336-d5; Cabaser-d5; Dostinex-d5;
PubChem Compound 46780146
Last Modified Nov 11 2021
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